1H-Indole-2-acetic acid, 5-methoxy-

• IUPAC Name: 2-(5-methoxy-1H-indol-2-yl)acetic acid
• InChI: InChI=1S/C11H11NO3/c1-15-9-2-3-10-7(5-9)4-8(12-10)6-11(13)14/h2-5,12H,6H2,1H3,(H,13,14)
• InChI Key: ITSUZTOXIGCANA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NC(=C2)CC(=O)O
• Molecular Formula: C11H11NO3
• Molecular Weight: 205.21 g/mol
• CAS RN: 1018591-50-8

Description

“1H-Indole-2-acetic acid, 5-methoxy-” is a derivative of indole-3-acetic acid. It belongs to the class of organic compounds known as benzoylindoles, which are organic compounds containing an indole attached to a benzoyl moiety through the acyl group. The empirical formula is C9H9NO.

Synthesis Analysis

The synthesis of indole derivatives has been widely studied. Indole derivatives are produced by the metabolism of tryptophan catalyzed by intestinal microorganisms. A variety of indole derivatives have been synthesized for screening different pharmacological activities. For instance, 5-Methoxyindole can be prepared from 4-Methoxyphenylhydrazine hydrochloride and Ethyl levulinate.

Molecular Structure Analysis

The molecular weight of “1H-Indole-2-acetic acid, 5-methoxy-” is 147.17. The SMILES string is COc1ccc2[nH]ccc2c1. The InChI is 1S/C9H9NO/c1-11-8-2-3-9-7(6-8)4-5-10-9/h2-6,10H,1H3.

Chemical Reactions Analysis

Indole derivatives have been found to be involved in various chemical reactions. For example, they can convert arachidonate to prostaglandin H2 (PGH2), a committed step in prostanoid synthesis.

Physical And Chemical Properties Analysis

The boiling point of 5-Methoxyindole is 176-178 °C/17 mmHg (lit.) and the melting point is 52-55 °C (lit.).

Scientific Research Applications

Antiviral Activity

Indole derivatives, including “2-(5-methoxy-1H-indol-2-yl)acetic acid”, have shown promising antiviral activity. .

Anti-inflammatory Properties

Indole derivatives have been found to possess anti-inflammatory properties. .

Anticancer Applications

Indole derivatives have been used in the treatment of cancer cells. .

Anti-HIV Activity

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Antioxidant Properties

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Antimicrobial Activity

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Antitubercular Activity

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Antidiabetic Applications

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Mechanism of Action

Target of Action

The compound 2-(5-methoxy-1H-indol-2-yl)acetic acid, also known as 1H-Indole-2-acetic acid, 5-methoxy-, is an indole derivative . Indole derivatives are known to bind with high affinity to multiple receptors , and they have been found in many important synthetic drug molecules . .

Mode of Action

The mode of action of indole derivatives can vary widely depending on the specific compound and its targets . They are known to interact with their targets, leading to various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities

Biochemical Pathways

Indole derivatives can affect a variety of biochemical pathways, depending on their specific targets and mode of action . For example, Indole-3-acetic acid, a plant hormone, is produced by the degradation of tryptophan in higher plants . .

Safety and Hazards

5-Methoxyindole has been classified as Eye Irritant 2, Skin Irritant 2, and STOT SE 3. It may cause skin irritation, serious eye irritation, and respiratory irritation. Personal protective equipment such as dust mask type N95 (US), eyeshields, and gloves are recommended when handling this compound.

Future Directions

Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. New research insights into indoles will facilitate a better understanding of their druggability and application in intestinal and liver diseases.